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Compound of Interest

Ammonium
Compound Name:
hexachlororuthenate(1V)

Cat. No.: B098775

An In-depth Technical Guide on Ammonium
Hexachlororuthenate(lV)

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on Ammonium hexachlororuthenate(lV), an
inorganic compound of interest in various chemical research and development applications.

Ammonium hexachlororuthenate(lV) is an inorganic compound with the chemical formula
(NHa4)2RuCle.[1][2][3] It is also referred to as ammonium ruthenate.[1] This compound presents
as a red-brown to dark brown powder.[1] It is soluble in water.[1][4]

Chemical and Physical Properties

A summary of the key quantitative data for Ammonium hexachlororuthenate(lV) is presented
below.
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Property Value

Chemical Formula (NHa4)2RuCls or ClsHsN2Ru
Molecular Weight 349.86 g/mol [1][5]

CAS Number 18746-63-9[1][2][3][41[5][6]
Appearance Red-brown/Powder[1]

Available in various purities, including 99% and

Purity
99.99%(2]

Note: Slight variations in molecular weight (349.85 g/mol and 349.87 g/mol ) are reported
across different suppliers, likely due to differences in the atomic weight values used for
calculation.[2][3][4][6]

Molecular Composition

The structure of Ammonium hexachlororuthenate(lV) consists of ammonium cations and a

hexachlororuthenate(lV) anion.

Caption: lonic composition of Ammonium hexachlororuthenate(lV).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Molecular weight and formula of Ammonium
hexachlororuthenate(IV)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098775#molecular-weight-and-formula-of-
ammonium-hexachlororuthenate-iv]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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